N-[2-(3-fluorophenyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide

• IUPAC Name: N-[2-(3-fluorophenyl)ethyl]-5-(pyrimidin-2-ylsulfanylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C18H16FN3O2S/c19-14-4-1-3-13(11-14)7-10-20-17(23)16-6-5-15(24-16)12-25-18-21-8-2-9-22-18/h1-6,8-9,11H,7,10,12H2,(H,20,23)
• InChI Key: WENVCJSZVCUMKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CCNC(=O)C2=CC=C(O2)CSC3=NC=CC=N3
• Molecular Formula: C18H16FN3O2S
• Molecular Weight: 357.4 g/mol

Description

N-[2-(3-fluorophenyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide, also known as FENFURO, is a novel molecule that has gained significant attention in the scientific community due to its potential therapeutic properties. FENFURO is a natural, non-toxic, and non-GMO product that is derived from fenugreek seeds.

Mechanism of Action

The mechanism of action of N-[2-(3-fluorophenyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide is not fully understood. However, it is believed to work by activating the AMP-activated protein kinase (AMPK) pathway. This pathway is involved in regulating glucose and lipid metabolism, which may explain N-[2-(3-fluorophenyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide's anti-diabetic and anti-inflammatory effects. N-[2-(3-fluorophenyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide also has antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-[2-(3-fluorophenyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide has been shown to have several biochemical and physiological effects. It has been shown to lower blood glucose levels by increasing insulin sensitivity and improving glucose uptake in cells. N-[2-(3-fluorophenyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, N-[2-(3-fluorophenyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide has been shown to have anti-cancer effects by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(3-fluorophenyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide in lab experiments is that it is a natural product that is non-toxic and non-GMO. This makes it a safer alternative to synthetic drugs that may have adverse side effects. However, one limitation of using N-[2-(3-fluorophenyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide in lab experiments is that it may be difficult to obtain a pure form of the compound due to the complex synthesis process.

Future Directions

There are several future directions for research on N-[2-(3-fluorophenyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide. One area of interest is its potential to improve cognitive function and memory. N-[2-(3-fluorophenyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide has been shown to have neuroprotective effects, and further research is needed to determine its potential as a treatment for neurodegenerative diseases. Additionally, N-[2-(3-fluorophenyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide's anti-cancer properties warrant further investigation to determine its potential as a cancer treatment. Finally, more research is needed to fully understand the mechanism of action of N-[2-(3-fluorophenyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide and its potential therapeutic applications.

Scientific Research Applications

N-[2-(3-fluorophenyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide has been extensively studied for its potential therapeutic properties. It has been shown to have anti-diabetic, anti-inflammatory, anti-cancer, and neuroprotective effects. N-[2-(3-fluorophenyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide has also been studied for its potential to improve cognitive function and memory.